Cas no 1081114-28-4 (1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid)
1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid
-
- MDL: MFCD11501638
- Inchi: 1S/C14H19N5O2/c1-9(2)13-16-15-11-3-4-12(17-19(11)13)18-7-5-10(6-8-18)14(20)21/h3-4,9-10H,5-8H2,1-2H3,(H,20,21)
- InChI Key: MSKZTTLMGKBSLA-UHFFFAOYSA-N
- SMILES: N1(C2=NN3C(C(C)C)=NN=C3C=C2)CCC(C(O)=O)CC1
Experimental Properties
- Density: 1.4±0.1 g/cm3
1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| OTAVAchemicals | 3460267-100MG |
1-[3-(propan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidine-4-carboxylic acid |
1081114-28-4 | 95% | 100MG |
$200 | 2023-07-09 | |
| OTAVAchemicals | 3460267-250MG |
1-[3-(propan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidine-4-carboxylic acid |
1081114-28-4 | 95% | 250MG |
$250 | 2023-07-09 | |
| OTAVAchemicals | 3460267-500MG |
1-[3-(propan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidine-4-carboxylic acid |
1081114-28-4 | 95% | 500MG |
$300 | 2023-07-09 | |
| OTAVAchemicals | 3460267-1G |
1-[3-(propan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidine-4-carboxylic acid |
1081114-28-4 | 95% | 1G |
$375 | 2023-07-09 | |
| A2B Chem LLC | AI97444-100mg |
1-(3-isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid |
1081114-28-4 | 95% | 100mg |
$423.00 | 2024-04-20 | |
| A2B Chem LLC | AI97444-250mg |
1-(3-isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid |
1081114-28-4 | 95% | 250mg |
$478.00 | 2024-04-20 | |
| A2B Chem LLC | AI97444-500mg |
1-(3-isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid |
1081114-28-4 | 95% | 500mg |
$534.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1389508-100mg |
1-(3-Isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid |
1081114-28-4 | 98% | 100mg |
¥2875.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1389508-250mg |
1-(3-Isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid |
1081114-28-4 | 98% | 250mg |
¥3594.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1389508-500mg |
1-(3-Isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid |
1081114-28-4 | 98% | 500mg |
¥3973.00 | 2024-08-09 |
1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid
Recent Advances in the Study of 1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid (CAS: 1081114-28-4)
The compound 1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid (CAS: 1081114-28-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazolopyridazine core linked to a piperidine carboxylic acid moiety, has been investigated for its role as a modulator of various biological targets, including kinases and G-protein-coupled receptors (GPCRs). Recent studies have highlighted its promising pharmacological properties, making it a subject of intense research.
One of the key areas of interest is the compound's potential as a kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid exhibits selective inhibition against specific kinase isoforms, with notable potency in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel kinase-targeted therapies.
In addition to its kinase inhibitory activity, recent research has explored the compound's interactions with GPCRs. GPCRs are a large family of membrane proteins involved in signal transduction and are important drug targets. Molecular docking studies have revealed that the compound can bind to specific GPCR subtypes, potentially modulating their activity. This dual functionality—acting on both kinases and GPCRs—positions 1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid as a versatile scaffold for multitarget drug design.
The synthesis and optimization of this compound have also been a focus of recent investigations. Researchers have developed efficient synthetic routes to produce 1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid with high purity and yield. Structure-activity relationship (SAR) studies have further elucidated the importance of the isopropyl and carboxylic acid functional groups in mediating its biological activity. These insights are invaluable for the design of derivatives with improved pharmacokinetic and pharmacodynamic properties.
Despite these promising developments, challenges remain. The compound's solubility and bioavailability need further optimization to enhance its therapeutic potential. Additionally, in vivo studies are required to validate its efficacy and safety in animal models. Ongoing research aims to address these limitations and explore the compound's applicability in preclinical settings.
In conclusion, 1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid (CAS: 1081114-28-4) represents a promising candidate for drug development, with its unique chemical structure and multifaceted biological activity. Continued research into its mechanisms of action, synthetic optimization, and preclinical evaluation will be crucial for advancing this compound toward clinical applications. The findings to date underscore its potential to contribute to the development of innovative therapies for complex diseases.
1081114-28-4 (1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)